Cas no 2112496-54-3 (methyl 3-amino-2-(2-bromo-5-methylphenyl)propanoate)

• Product Name: methyl 3-amino-2-(2-bromo-5-methylphenyl)propanoate
• CAS No: 2112496-54-3
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6137751
• PubChem ID: 165646234
• Update Time: 2025-07-25

methyl 3-amino-2-(2-bromo-5-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-2-(2-bromo-5-methylphenyl)propanoate
• 2112496-54-3
• EN300-1908578

• Inchi： 1S/C11H14BrNO2/c1-7-3-4-10(12)8(5-7)9(6-13)11(14)15-2/h3-5,9H,6,13H2,1-2H3
• InChI Key： FMUBNRNJZVDQCH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C(C(=O)OC)CN

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 3-amino-2-(2-bromo-5-methylphenyl)propanoate

Comprehensive Overview of Methyl 3-amino-2-(2-bromo-5-methylphenyl)propanoate (CAS No. 2112496-54-3)

Methyl 3-amino-2-(2-bromo-5-methylphenyl)propanoate (CAS No. 2112496-54-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its bromo and methyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its unique structural features, including the amino and ester functional groups, make it a valuable building block for drug discovery and material science applications.

In recent years, the demand for methyl 3-amino-2-(2-bromo-5-methylphenyl)propanoate has surged due to its role in developing novel small-molecule therapeutics. Researchers are particularly interested in its potential to modulate enzyme activity or receptor binding, which aligns with the growing focus on targeted drug delivery and precision medicine. The compound's CAS No. 2112496-54-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of methyl 3-amino-2-(2-bromo-5-methylphenyl)propanoate typically involves multi-step organic reactions, including halogenation and esterification. Its bromo moiety offers a reactive site for further functionalization, enabling the creation of diverse derivatives. This adaptability has made it a subject of interest in combinatorial chemistry, where rapid scaffold diversification is essential for high-throughput screening.

From an industrial perspective, the compound's stability under various conditions makes it suitable for large-scale production. Manufacturers emphasize its high purity and consistent batch-to-batch quality, which are critical for regulatory compliance in pharmaceutical applications. Discussions on platforms like ResearchGate and PubMed often highlight its utility in peptide mimetics and enzyme inhibitors, addressing common queries about its mechanism of action.

Environmental and safety profiles of methyl 3-amino-2-(2-bromo-5-methylphenyl)propanoate are also under scrutiny, as sustainability becomes a priority in chemical synthesis. Innovations in green chemistry aim to reduce waste during its production, resonating with global trends toward eco-friendly manufacturing. These aspects are frequently explored in patent literature and conference proceedings, underscoring the compound's interdisciplinary appeal.

In summary, methyl 3-amino-2-(2-bromo-5-methylphenyl)propanoate (CAS No. 2112496-54-3) represents a pivotal tool in modern chemistry. Its applications span drug development, material science, and catalysis, making it a recurring topic in both academic and industrial discourse. As research progresses, its role in addressing challenges like drug resistance and selective toxicity continues to expand, solidifying its position as a compound of enduring scientific value.